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Compound of Interest

Compound Name: 1H-Imidazole-2-methanethiol

Cat. No.: B1260296

Get Quote

Executive Summary

1H-Imidazole-2-methanethiol (CAS: 5995-42-6) is a critical pharmacophore in the

development of tyrosinase inhibitors and antioxidant agents. Its structural integrity—specifically
the labile methanethiol side chain attached to the C2 position of the imidazole ring—is pivotal
for its chelating properties.

Accurate characterization of this molecule requires distinguishing it from its structural isomer,
Methimazole (1-methyl-2-mercaptoimidazole). While both share the formula C

H
N
S (

Da), their fragmentation pathways differ significantly due to the location of the alkyl-thiol group.
This guide delineates the specific ionization behaviors and fragmentation signatures required to
unequivocally identify 1H-Imidazole-2-methanethiol.

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1260296#bc-rfq
https://www.benchchem.com/product/b1260296/docs?utm_src=pdf-body#technical-comparison-guide-mass-spectrometry-fragmentation-of-1h-imidazole-2-methanethiol
https://www.benchchem.com/product/b1260296/docs?utm_src=pdf-body#technical-comparison-guide-mass-spectrometry-fragmentation-of-1h-imidazole-2-methanethiol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260296?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Chemical Profile & lonization Properties

Property Detail
IUPAC Name 1H-Imidazole-2-methanethiol
C
H
Formula
N
S
Monoisotopic Mass 114.0252 Da

Imidazole Ring (aromatic), Methanethiol (-CH
Key Functional Groups
SH) side chain

Isomer Risk Methimazole (N-methyl thione tautomer)

Comparative lonization Performance

The choice of ionization technique dictates the observed spectral topology. The table below
compares the utility of Electron Impact (El) versus Electrospray lonization (ESI) for this specific
compound.
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Feature

Electron Impact (El)

Electrospray lonization (ESI)

Energy Regime

Hard (70 eV)

Soft (Thermal/Electric Field)

Primary Signal

Fragment lons (Structural

Fingerprint)

Molecular lon [M+H]

Molecular lon Stability

Low to Moderate (

at m/z 114)

High (

at m/z 115)

Key Application

Structural elucidation;
distinguishing isomers via side-

chain cleavage.

Quantitation; pharmacokinetic
(PK) studies; analyzing

biological matrices.

Limit of Detection

~1-10 pg (instrument
dependent)

~1-100 fg (using MRM modes)

Expert Insight: For initial structural confirmation, El is superior because the hard ionization

forces the cleavage of the C-C bond connecting the methanethiol group to the ring. ESI is

preferred for biological assays but requires MS/MS (CID) to generate confirming fragments.

Fragmentation Pathways & Mechanisms

The fragmentation of 1H-Imidazole-2-methanethiol is driven by the stability of the aromatic

imidazole ring and the lability of the C-S and C-C bonds in the side chain.

Primary Fragmentation Channels (El & CID)

e -Cleavage (Side Chain Loss): The most diagnostic pathway. The bond between the
imidazole C2 and the methylene carbon is relatively strong, but the loss of the thiol radical (

SH) or the entire methanethiol group is characteristic.

o Transition:
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o Mechanism: Homolytic cleavage of the C2-CH

bond releases the
CH
SH radical (47 Da), leaving the stable imidazole cation (

). This peak at m/z 67 distinguishes this compound from Methimazole, which typically
loses a methyl group (

) or sulfur (

).

o Desulfurization (Thiol Loss):
o Transition:
o Mechanism: Loss of the sulfhydryl radical (

SH, 33 Da). The resulting ion (

) retains the methylene group attached to the ring.
e Ring Degradation (HCN Loss):
o Transition:

or

o Mechanism: The imidazole ring undergoes Retro-Diels-Alder (RDA) type fragmentation or
simple expulsion of Hydrogen Cyanide (HCN, 27 Da), a hallmark of nitrogen heterocycles.

Visualization of Fragmentation Tree

The following diagram illustrates the causal pathways for the generation of major product ions.
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Molecular lon
[M]+e (EI) or [M+H]+ (ESI)

m/z 114/ 115

- *SH (33 Da)
(C-S Cleavage)

- *CH2SH (47 Da)
(Side Chain Cleavage)

Desulfurized Cation Imidazole Cation
[C4H5N2]+ [C3H3N2]+
m/z 81 m/z 67
I I
|- HCN (27 Da) |- HCN (27 Da)
I(Ring Opening) I(Ring Opening)

Ring Fragment A Ring Fragment B
[C3HAN]+ [C2H2N]+
m/z 54 m/z 40

Click to download full resolution via product page

Figure 1: Logical fragmentation tree for 1H-Imidazole-2-methanethiol showing primary neutral
losses.

Experimental Protocols
Protocol A: High-Resolution ESI-MS/MS (Direct Infusion)

Objective: Accurate mass determination and generation of daughter ions for library matching.
e Sample Preparation:
o Dissolve 1 mg of 1H-Imidazole-2-methanethiol in 1 mL of Methanol (HPLC grade).

o Dilute 1:100 with 50:50 Methanol:Water + 0.1% Formic Acid. Final concentration

o Note: Formic acid aids protonation (
generation).

e Instrument Parameters (Q-TOF or Orbitrap):
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[e]

lonization: ESI Positive Mode (+).

(¢]

Capillary Voltage: 3.5 kV.

[¢]

Source Temperature: 300°C (Ensure complete desolvation).

[¢]

Collision Energy (CID): Ramp 1040 eV. Low energy preserves the parent; high energy
reveals the m/z 67 core.

o Data Acquisition:
o Scan Range: m/z 40 — 200.

o Target Mass: 115.0330 (Theoretical

Protocol B: GC-EI-MS (Structural Validation)

Objective: Confirming the absence of the N-methyl isomer (Methimazole).
 Derivatization (Optional but Recommended):

o Thiol groups can cause tailing on GC columns.

o React 50

sample with 50
BSTFA (N,O-Bis(trimethylsilyDtrifluoroacetamide) at 60°C for 30 mins.

o Result: Look for TMS-derivative shift (+72 Da per active H).
e GC Conditions:

o Column: DB-5ms or equivalent (30m x 0.25mm).

o Carrier Gas: Helium at 1 mL/min.

o Temp Program: 60°C (1 min)
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20°C/min
280°C.
e MS Parameters:

o Source: Electron Impact (70 eV).[1]

o Scan: m/z 35 - 300.

Data Summary & Reference Library

The following table summarizes the expected ions. Use this for configuring Multiple Reaction
Monitoring (MRM) transitions in triple-quadrupole assays.

Relative Intensity

m/z (Nominal) lon Identity Origin | Mechanism
(Est.)
114 Molecular lon (EI) 40-60%
Pseudomolecular lon
115 100% (Base Peak)
(ESI)
81 Loss of thiol radical 20-40%

Diagnostic lon:
67 _ _ 50-80%
Imidazole cation

Ring fragment (from

54 10-20%
m/z 81)
Ring fragment (from

40 10-30%
m/z 67)

Self-Validation Check:

« If you observe a base peak at m/z 114 but the fragment at m/z 99 (

) is dominant, you likely have Methimazole (loss of N-methyl), not 1H-Imidazole-2-
methanethiol.
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e The presence of m/z 67 is the "Go/No-Go" signal for the 2-methanethiol structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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